Cas no 82878-63-5 (3,4-Difluoropyridine)

3,4-Difluoropyridine is a fluorinated heterocyclic compound widely used as a versatile building block in pharmaceutical and agrochemical synthesis. Its key advantages include its high reactivity due to the presence of two fluorine atoms at the 3- and 4-positions, enabling selective substitution reactions. The electron-withdrawing nature of the fluorine substituents enhances its utility in cross-coupling and nucleophilic aromatic substitution reactions. This compound exhibits excellent stability and purity, making it suitable for demanding synthetic applications. Its structural features also facilitate the development of bioactive molecules, particularly in medicinal chemistry, where fluorinated pyridines are valued for their metabolic stability and lipophilicity.

3,4-Difluoropyridine structure

Product Name:3,4-Difluoropyridine

CAS No:82878-63-5

MF:C₅H₃F₂N

MW:115.080827951431

MDL:MFCD04114246

CID:60515

PubChem ID:2762927

Update Time:2025-06-07

3,4-Difluoropyridine Chemical and Physical Properties

Names and Identifiers

- 3,4-Difluoropyridine
- Pyridine,3,4-difluoro
- 3,4-Difluoropyridine (ACI)
- CS-0138973
- AKOS005063469
- O10910
- A850855
- J-511157
- Ethyl4-(trifluoromethyl)benzoate
- JSXCLIYVGKBOOI-UHFFFAOYSA-N
- 82878-63-5
- EN300-267208
- MFCD04114246
- DTXSID10376581
- AMY12483
- AS-50101
- Pyridine, 3,4-difluoro-
- FT-0646583
- 3,4-difluoro pyridine
- AB18023
- 3,4-DIFLUROPYRIDINE
- SCHEMBL3717170
- DB-081337
- MDL： MFCD04114246
- Inchi： 1S/C5H3F2N/c6-4-1-2-8-3-5(4)7/h1-3H
- InChI Key： JSXCLIYVGKBOOI-UHFFFAOYSA-N
- SMILES： FC1C(F)=CC=NC=1

Computed Properties

Exact Mass: 115.02300
Monoisotopic Mass: 115.023
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 76.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9A^2
XLogP3: 1.1

Experimental Properties

Density: 1.263
Boiling Point: 105.3℃/760mmHg
Flash Point: 17.5°C
Refractive Index: 1.446
PSA: 12.89000
LogP: 1.35980

3,4-Difluoropyridine Security Information

Hazard Statement： Toxic
Hazardous Material transportation number：UN 1993
Hazard Category Code： 10-36/37/38
Safety Instruction： S26; S36/37/39; S36/37
Hazardous Material Identification：
Risk Phrases：R10; R36/37/38

3,4-Difluoropyridine Pricemore >>

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3,4-Difluoropyridine Production Method

Production Method 1

851179-02-7

82878-63-5

Reaction Conditions

1.1 Reagents: Tetramethylammonium chloride , Potassium fluoride Solvents: Dimethyl sulfoxide ; 2 h, 150 °C
2.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: 1-Octanol ; 6 h, 45 °C

Reference

Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution

Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 2

514797-99-0

82878-63-5

Reaction Conditions

Reference

Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution

Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 3

994-30-9

84477-04-3

82878-63-5

Reaction Conditions

1.1 Reagents: Diisopropylamine , Butyllithium Solvents: Tetrahydrofuran , Hexane ; 2 h, -75 °C
1.2 1 h
2.1 Reagents: Hydrazine hydrate (1:1) Solvents: Tetrahydrofuran ; 20 h, 50 °C
3.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 2 h, 25 °C
4.1 Reagents: Manganese oxide (MnO2) Solvents: 1-Octanol ; 45 min, 15 °C → 25 °C

Reference

Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution

Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 4

89402-43-7

82878-63-5

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 20 h, reflux
2.1 Reagents: Copper sulfate Solvents: Water ; 2 h, reflux
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 2 h, -75 °C
3.2 Reagents: CFC 113 ; 1 h, -75 °C
4.1 Reagents: Tetramethylammonium chloride , Potassium fluoride Solvents: Dimethyl sulfoxide ; 2 h, 150 °C
5.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: 1-Octanol ; 6 h, 45 °C

Reference

Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution

Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 5

700-16-3

82878-63-5

2875-18-5

3512-16-1

76469-41-5

67815-54-7

Reaction Conditions

1.1 Reagents: Triethylsilane Catalysts: (OC-6-43)-[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylide… Solvents: Tetrahydrofuran ; 19.45 h, 343 K

Reference

Catalytic Hydrodefluorination of Aromatic Fluorocarbons by Ruthenium N-Heterocyclic Carbene Complexes

Reade, Steven P.; et al, Journal of the American Chemical Society, 2009, 131(5), 1847-1861

Production Method 6

851178-98-8

82878-63-5

Reaction Conditions

1.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: 1-Octanol ; 6 h, 45 °C

Reference

Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution

Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 7

874907-81-0

82878-63-5

Reaction Conditions

1.1 Reagents: Manganese oxide (MnO2) Solvents: 1-Octanol ; 45 min, 15 °C → 25 °C

Reference

Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution

Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 8

851179-09-4

82878-63-5

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 2 h, 25 °C
2.1 Reagents: Manganese oxide (MnO2) Solvents: 1-Octanol ; 45 min, 15 °C → 25 °C

Reference

Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution

Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 9

851179-08-3

82878-63-5

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Tetrahydrofuran ; 20 h, 50 °C
2.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 2 h, 25 °C
3.1 Reagents: Manganese oxide (MnO2) Solvents: 1-Octanol ; 45 min, 15 °C → 25 °C

Reference

Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution

Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 10

248255-70-1

82878-63-5

Reaction Conditions

1.1 Reagents: Copper sulfate Solvents: Water ; 2 h, reflux
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 2 h, -75 °C
2.2 Reagents: CFC 113 ; 1 h, -75 °C
3.1 Reagents: Tetramethylammonium chloride , Potassium fluoride Solvents: Dimethyl sulfoxide ; 2 h, 150 °C
4.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: 1-Octanol ; 6 h, 45 °C

Reference

Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution

Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 11

851178-99-9

82878-63-5

Reaction Conditions

1.1 Reagents: Tetramethylammonium chloride , Potassium fluoride Solvents: Dimethyl sulfoxide ; 2 h, 150 °C
2.1 Reagents: Diisopropylamine , Butyllithium Solvents: Tetrahydrofuran , Hexane ; 2 h, -75 °C
2.2 1 h
3.1 Reagents: Hydrazine hydrate (1:1) Solvents: Tetrahydrofuran ; 20 h, 50 °C
4.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 2 h, 25 °C
5.1 Reagents: Manganese oxide (MnO2) Solvents: 1-Octanol ; 45 min, 15 °C → 25 °C

Reference

Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution

Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 12

1513-66-2

82878-63-5

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 2 h, -75 °C
1.2 Reagents: CFC 113 ; 1 h, -75 °C
2.1 Reagents: Tetramethylammonium chloride , Potassium fluoride Solvents: Dimethyl sulfoxide ; 2 h, 150 °C
3.1 Reagents: Diisopropylamine , Butyllithium Solvents: Tetrahydrofuran , Hexane ; 2 h, -75 °C
3.2 1 h
4.1 Reagents: Hydrazine hydrate (1:1) Solvents: Tetrahydrofuran ; 20 h, 50 °C
5.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 2 h, 25 °C
6.1 Reagents: Manganese oxide (MnO2) Solvents: 1-Octanol ; 45 min, 15 °C → 25 °C

Reference

Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution

Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

3,4-Difluoropyridine Raw materials

3,4-Difluoropyridine Preparation Products

3,4-Difluoropyridine Suppliers

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(CAS:82878-63-5)3,4-Difluoropyridine

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Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:33

Price ($):320.0

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3,4-Difluoropyridine Related Literature

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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
3. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
5. An antioxidant self-healing hydrogel for 3D cell cultures†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

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Amadis Chemical Company Limited

(CAS:82878-63-5)3,4-Difluoropyridine

Purity:99%

Quantity:1g

Price ($):320.0